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Compound of Interest

Compound Name: Acrylophenone

Cat. No.: B1666309

For Researchers, Scientists, and Drug Development Professionals

Acrylophenone, also known as phenyl vinyl ketone, is an organic compound with significant
applications in organic synthesis and polymer chemistry.[1] Its unique a,B-unsaturated ketone
structure imparts a versatile reactivity profile, making it a valuable precursor for a variety of
functionalized molecules and polymers.[2] This guide provides a comprehensive overview of
the physical and chemical properties of acrylophenone, detailed experimental protocols for its
synthesis and analysis, and visual representations of its chemical behavior.

Physical Properties

Acrylophenone is a clear, colorless to pale yellow liquid or a low-melting solid at room
temperature.[3][4] Its key physical properties are summarized in the table below for easy

reference and comparison.
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Property Value References

IUPAC Name 1-Phenylprop-2-en-1-one [1112]
Phenyl vinyl ketone,

Synonyms [5]1[6]
Benzoylethylene

CAS Number 768-03-6 [11[2]

Molecular Formula CoHsO [1112]

Molecular Weight 132.16 g/mol [1][2]
Clear colorless to pale yellow

Appearance o [3]
oil/liquid

Melting Point 19 - 20 °C (66 - 68 °F) [4]

B ) 202.6 °C at 760 mmHg; 115 °C

Boiling Point [11[5]16]

at 18 Torr
) ~1.0 g/cm3 (0.996 - 1.03 g/mL

Density [1](4][6]
at 25 °C)
Soluble in DMSO, ether,

Solubility chloroform, benzene; Slightly [2][7]
soluble in ethanol

Refractive Index ~1.525 [8]

logP (Octanol/Water) 1.61-1.88 [419]

Chemical Properties and Reactivity

The chemical behavior of acrylophenone is dominated by its conjugated system, which
includes a phenyl group, a carbonyl group, and a carbon-carbon double bond.[2] This
arrangement creates two primary electrophilic sites, making the molecule susceptible to various
nucleophilic attacks.

Stability and Storage: Acrylophenone is chemically stable under standard ambient conditions.
[4] However, it is sensitive to light and temperature and should be stored in a cool, dark, and
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dry place, often under an inert atmosphere at temperatures of -20°C for long-term storage.[2][3]
Upon intense heating, it can form explosive mixtures with air.[4][10]

Hazardous Reactivity: The compound can undergo exothermic reactions with strong oxidizing
agents, strong alkalis, and strong reducing agents.[4][10] It is classified as harmful if
swallowed, in contact with skin, or inhaled.[1][8]

Key Reactions:

e Michael Addition: As an a,B3-unsaturated ketone, acrylophenone is an excellent Michael
acceptor. Nucleophiles preferentially attack the -carbon of the double bond (1,4-conjugate
addition).[2]

» Nucleophilic Addition to Carbonyl: The carbonyl carbon is also electrophilic and can be
attacked by strong nucleophiles (1,2-addition), such as Grignard reagents or organolithium
compounds.[2]

o Polymerization: The vinyl group allows acrylophenone to undergo both radical and anionic
polymerization to form poly(phenylvinyl ketone).[2][6] It can also be used as a comonomer in
the manufacturing of certain resins.[6]

¢ Synthesis of Heterocycles: Acrylophenone serves as a versatile starting material for the
synthesis of various heterocyclic compounds, which are important scaffolds in
pharmaceuticals and agrochemicals.[2]
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Workflow: Synthesis of Acrylophenone via Mannich Reaction

Start: Combine Reactants

(Acetophenone, Formaldehyde,
Amine Hydrochloride)

Heat to Reflux
in Ethanol with HCI catalyst

ncomplete

Monitor Reaction via TLC

eaction Complete

(Cool to Room Temperature)

Isolate Mannich Base
(Intermediate Product)

l

Hofmann Elimination
(Formation of Alkene)

l

Purify Acrylophenone
(Vacuum Distillation)

End: Pure Acrylophenone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1666309?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1666309
https://www.smolecule.com/products/s516117
https://www.chembk.com/en/chem/acrylophenone
https://www.sigmaaldrich.com/sds/sial/00790
https://www.bocsci.com/product/acrylophenone-cas-768-03-6-76809.html
https://en.wikipedia.org/wiki/Acrylophenone
https://www.chembk.com/en/chem/Acrylophenone,%203-phenyl-
https://www.chemsrc.com/en/cas/768-03-6_1189861.html
http://www.stenutz.eu/chem/solv6.php?name=acrylophenone
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/2111/a10701.pdf
https://www.benchchem.com/product/b1666309#what-are-the-physical-and-chemical-properties-of-acrylophenone
https://www.benchchem.com/product/b1666309#what-are-the-physical-and-chemical-properties-of-acrylophenone
https://www.benchchem.com/product/b1666309#what-are-the-physical-and-chemical-properties-of-acrylophenone
https://www.benchchem.com/product/b1666309#what-are-the-physical-and-chemical-properties-of-acrylophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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